N-[1-(1H-1,2,4-triazol-5-yl)ethyl]cyclopropanecarboxamide

• IUPAC Name: N-[1-(1H-1,2,4-triazol-5-yl)ethyl]cyclopropanecarboxamide
• InChI: InChI=1S/C8H12N4O/c1-5(7-9-4-10-12-7)11-8(13)6-2-3-6/h4-6H,2-3H2,1H3,(H,11,13)(H,9,10,12)
• InChI Key: FNMMTWJNZBGENI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=NN1)NC(=O)C2CC2
• Molecular Formula: C8H12N4O
• Molecular Weight: 180.21 g/mol

Description

N-[1-(1H-1,2,4-triazol-5-yl)ethyl]cyclopropanecarboxamide, also known as CTZ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields of study.

Mechanism of Action

The mechanism of action of N-[1-(1H-1,2,4-triazol-5-yl)ethyl]cyclopropanecarboxamide involves the inhibition of the fungal enzyme lanosterol 14α-demethylase, which is involved in the biosynthesis of ergosterol, an essential component of the fungal cell membrane. By inhibiting this enzyme, this compound disrupts the integrity of the fungal cell membrane, leading to cell death.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity and is well-tolerated in animal models. It has also been found to exhibit significant pharmacokinetic properties, including good oral bioavailability and a long half-life. This compound has been shown to accumulate in fungal cells, leading to a high concentration of the compound at the site of infection.

Advantages and Limitations for Lab Experiments

N-[1-(1H-1,2,4-triazol-5-yl)ethyl]cyclopropanecarboxamide has several advantages for use in lab experiments, including its broad-spectrum antifungal activity, low toxicity, and good pharmacokinetic properties. However, this compound has some limitations, including its high cost and the development of resistance in some fungal species.

Future Directions

There are several future directions for research on N-[1-(1H-1,2,4-triazol-5-yl)ethyl]cyclopropanecarboxamide. One area of research is the development of new formulations of this compound that can improve its efficacy and reduce its cost. Another area of research is the identification of new targets for this compound, which could lead to the development of new antifungal drugs. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential applications in other fields of scientific research.
Conclusion
In conclusion, this compound is a chemical compound that has shown significant potential in various fields of scientific research. Its broad-spectrum antifungal activity, low toxicity, and good pharmacokinetic properties make it a promising candidate for the development of new antifungal drugs. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields of study.

Synthesis Methods

The synthesis of N-[1-(1H-1,2,4-triazol-5-yl)ethyl]cyclopropanecarboxamide involves the reaction of cyclopropanecarboxylic acid with 1-(1H-1,2,4-triazol-5-yl)ethanamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain this compound in its pure form.

Scientific Research Applications

N-[1-(1H-1,2,4-triazol-5-yl)ethyl]cyclopropanecarboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant antifungal activity against various fungi, including Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans. This compound has also been shown to have antibacterial activity against Gram-positive bacteria, such as Staphylococcus aureus and Streptococcus pneumoniae.